Cas no 944898-49-1 (5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID)

• Product Name: 5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID
• CAS No: 944898-49-1
• MF: C₈H₄FNO₃
• MW: 181.120665550232
• MDL: MFCD10696576
• CID: 1987226
• PubChem ID: 53408141
• Update Time: 2025-07-17

5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID
• 5-Fluoro-benzooxazole-2-carboxylic acid
• 5-Fluoro-2-benzoxazolecarboxylic acid (ACI)
• EN300-679453
• C8H4FNO3
• 5-FLUOROBENZO[D]OXAZOLE-2-CARBOXYLIC ACID
• AKOS006302481
• 5-Fluorobenzooxazole-2-carboxylic acid
• AB57667
• G70852
• SCHEMBL3640998
• MFCD10696576
• 944898-49-1
• DTXSID10696195
• 5-FLUOROBENZO[D]OXAZOLE-2-CARBOXYLICACID
• DB-079911
• CS-0340048

• MDL： MFCD10696576
• Inchi： 1S/C8H4FNO3/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： IVWRUQHCOXUMAX-UHFFFAOYSA-N
• SMILES： O=C(C1OC2C(=CC(=CC=2)F)N=1)O

Computed Properties

• Exact Mass: 181.01752115g/mol
• Monoisotopic Mass: 181.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 356.9±34.0°C at 760 mmHg

5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID

Comprehensive Overview of 5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID (CAS No. 944898-49-1): Properties, Applications, and Industry Insights

5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID (CAS No. 944898-49-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a benzoxazole core and a carboxylic acid functional group makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "benzoxazole derivatives" or "fluorinated carboxylic acids" to explore their potential in drug discovery, reflecting the growing demand for innovative scaffolds in medicinal chemistry.

In recent years, the compound's relevance has surged alongside trends like "targeted drug delivery" and "sustainable agrochemicals." Its fluorine atom enhances metabolic stability—a key consideration in designing kinase inhibitors or antimicrobial agents. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as evidenced by frequent queries about "CAS 944898-49-1 synthesis protocol" in scientific forums. The compound’s solubility in polar aprotic solvents (e.g., DMSO) further supports its utility in high-throughput screening.

From an industrial perspective, 5-FLUORO-1,3-BENZOXAZOLE-2-CARBOXYLIC ACID aligns with the shift toward "green chemistry." Optimized routes using catalytic fluorination or microwave-assisted synthesis reduce waste—addressing ESG concerns. Patent databases reveal its incorporation into biodegradable polymer modifiers and OLED materials, highlighting cross-sector applications. FAQs like "944898-49-1 supplier" or "benzoxazole price trends" underscore its commercial viability.

Ongoing studies explore its role in "corrosion inhibitors" and "photoactive dyes," leveraging its electron-withdrawing properties. Regulatory compliance (e.g., REACH) remains a priority, with SDS documentation emphasizing safe handling. As AI-driven molecular modeling accelerates, this compound’s QSAR parameters are increasingly analyzed—bridging computational and experimental chemistry.

In summary, CAS 944898-49-1 exemplifies how fluorinated heterocycles address modern challenges in life sciences and material engineering. Its adaptability to "catalytic C-H activation" methodologies and compatibility with continuous flow reactors position it as a cornerstone for next-generation innovations.